5-(5-Fluoropyrimidin-4-yl)oxy-3,3-dimethylcyclohexan-1-amine

• IUPAC Name: 5-(5-fluoropyrimidin-4-yl)oxy-3,3-dimethylcyclohexan-1-amine
• InChI: InChI=1S/C12H18FN3O/c1-12(2)4-8(14)3-9(5-12)17-11-10(13)6-15-7-16-11/h6-9H,3-5,14H2,1-2H3
• InChI Key: IRIFDFIOSSGBJU-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(CC(C1)OC2=NC=NC=C2F)N)C
• Molecular Formula: C12H18FN3O
• Molecular Weight: 239.29 g/mol

Description

5-(5-Fluoropyrimidin-4-yl)oxy-3,3-dimethylcyclohexan-1-amine is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known as 5F-MDMB-PICA and belongs to the class of synthetic cannabinoids. The compound has been synthesized using various methods and has been found to have a unique mechanism of action.

Mechanism of Action

The mechanism of action of 5-(5-Fluoropyrimidin-4-yl)oxy-3,3-dimethylcyclohexan-1-amine involves binding to the cannabinoid receptors in the brain. The compound has been found to have a high affinity for the CB1 and CB2 receptors, which are involved in the regulation of various physiological processes. The binding of the compound to these receptors results in the activation of downstream signaling pathways, which can lead to various physiological and biochemical effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 5-(5-Fluoropyrimidin-4-yl)oxy-3,3-dimethylcyclohexan-1-amine are still being investigated. However, studies have shown that the compound can have effects on various physiological processes, including pain perception, appetite regulation, and immune function. The compound has also been found to have effects on various biochemical processes, including the regulation of neurotransmitter release and the modulation of ion channels.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5-(5-Fluoropyrimidin-4-yl)oxy-3,3-dimethylcyclohexan-1-amine in lab experiments is its high affinity for the cannabinoid receptors. This makes the compound a useful tool for studying the endocannabinoid system and its role in various physiological and biochemical processes. However, one limitation of using the compound is its potential for off-target effects, which can complicate the interpretation of results.

Future Directions

There are several future directions for research involving 5-(5-Fluoropyrimidin-4-yl)oxy-3,3-dimethylcyclohexan-1-amine. One direction is to further investigate the biochemical and physiological effects of the compound, particularly in relation to its effects on pain perception, appetite regulation, and immune function. Another direction is to investigate the potential therapeutic applications of the compound, particularly in the treatment of various neurological and psychiatric disorders. Finally, future research could focus on developing new synthetic cannabinoids with improved selectivity and potency for the cannabinoid receptors.

Synthesis Methods

The synthesis of 5-(5-Fluoropyrimidin-4-yl)oxy-3,3-dimethylcyclohexan-1-amine involves several steps. The initial step involves the synthesis of 5-fluoropyrimidine-4-carboxylic acid, which is then converted to the corresponding acid chloride. This acid chloride is then reacted with 3,3-dimethylcyclohexan-1-amine to yield the desired product.

Scientific Research Applications

5-(5-Fluoropyrimidin-4-yl)oxy-3,3-dimethylcyclohexan-1-amine has been extensively studied for its potential applications in scientific research. The compound has been found to have a high affinity for the cannabinoid receptors in the brain and has been used as a tool for studying the endocannabinoid system. The compound has also been used in studies investigating the effects of synthetic cannabinoids on various physiological and biochemical processes.